Cas no 1427418-27-6 (2-fluoro-4,6-dimethylbenzoic acid)

• Product Name: 2-fluoro-4,6-dimethylbenzoic acid
• CAS No: 1427418-27-6
• MF: C₉H₉FO₂
• MW: 168.164966344833
• MDL: MFCD23712063
• CID: 4772233
• PubChem ID: 84765385
• Update Time: 2026-02-26

2-fluoro-4,6-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4,6-dimethyl-benzoic acid
• 2-Fluoro-4,6-dimethylbenzoic acid
• 1713AJ
• SB33581
• 2-fluoro-4,6-dimethylbenzoic acid

• MDL： MFCD23712063
• Inchi： 1S/C9H9FO2/c1-5-3-6(2)8(9(11)12)7(10)4-5/h3-4H,1-2H3,(H,11,12)
• InChI Key： AQBFBBGQEDURAD-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(C)=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3

Additional information on 2-fluoro-4,6-dimethylbenzoic acid

Introduction to 2-fluoro-4,6-dimethylbenzoic acid (CAS No. 1427418-27-6)

2-fluoro-4,6-dimethylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1427418-27-6, is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its fluoro substituent and dimethyl groups at the 4 and 6 positions of the benzene ring, exhibits unique chemical and biological properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for drug development.

The structural features of 2-fluoro-4,6-dimethylbenzoic acid contribute to its versatility in organic synthesis. The presence of a fluorine atom at the 2-position enhances the compound's lipophilicity and metabolic stability, which are critical factors in pharmaceutical design. Additionally, the dimethyl groups at the 4 and 6 positions provide steric hindrance and electronic modulation, influencing reactivity and binding affinity in biological systems.

In recent years, there has been growing interest in fluorinated benzoic acids due to their demonstrated efficacy in modulating enzyme activity and receptor interactions. 2-fluoro-4,6-dimethylbenzoic acid has been explored as a precursor in the synthesis of various pharmacologically active compounds. Its ability to serve as a building block for more complex molecules has made it particularly useful in the development of novel therapeutic agents.

One of the most compelling aspects of 2-fluoro-4,6-dimethylbenzoic acid is its potential application in the treatment of inflammatory diseases. Studies have shown that fluorinated benzoic acids can exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural motif of 2-fluoro-4,6-dimethylbenzoic acid aligns well with this pharmacological profile, suggesting its utility in designing next-generation anti-inflammatory drugs.

Furthermore, the compound has shown promise in the field of agrochemistry. Its derivatives have been investigated for their herbicidal and fungicidal properties, offering new avenues for crop protection. The fluoro group's role in enhancing bioavailability and resistance to degradation makes 2-fluoro-4,6-dimethylbenzoic acid an attractive candidate for developing sustainable agricultural solutions.

The synthesis of 2-fluoro-4,6-dimethylbenzoic acid typically involves multi-step organic reactions, including fluorination and alkylation processes. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent quality standards. These synthetic strategies often leverage transition metal catalysis and palladium-based cross-coupling reactions to achieve high selectivity and efficiency.

Recent advancements in computational chemistry have also facilitated the study of 2-fluoro-4,6-dimethylbenzoic acid's interactions with biological targets. Molecular modeling techniques have been used to predict binding affinities and identify potential drug candidates derived from this compound. Such computational approaches complement experimental efforts by providing rapid screening tools for lead optimization.

The pharmacokinetic profile of 2-fluoro-4,6-dimethylbenzoic acid is another area of active research. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) properties to understand how it behaves within biological systems. These insights are crucial for designing prodrugs or analogs that enhance therapeutic efficacy while minimizing side effects.

In conclusion,2-fluoro-4,6-dimethylbenzoic acid (CAS No. 1427418-27-6) represents a fascinating compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable scaffold for drug discovery, while its synthetic accessibility allows for tailored modifications to explore new chemical space. As research continues to uncover its potential benefits,2-fluoro-4,6-dimethylbenzoic acid is poised to play an increasingly important role in addressing global health challenges.